Cas no 126559-87-3 (Benz[1,10,9,11]estra-1(10),2,4,9(11)-tetraene-3,17-diol,5',6',9,11-tetrahydro- (9CI))

• Product Name: Benz[1,10,9,11]estra-1(10),2,4,9(11)-tetraene-3,17-diol,5',6',9,11-tetrahydro- (9CI)
• CAS No: 126559-87-3
• MF: C₂₀H₂₆O₂
• MW: 298.419246196747
• CID: 222477
• PubChem ID: 67394
• Update Time: 2025-04-19

Benz[1,10,9,11]estra-1(10),2,4,9(11)-tetraene-3,17-diol,5',6',9,11-tetrahydro- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benz[1,10,9,11]estra-1(10),2,4,9(11)-tetraene-3,17-diol,5',6',9,11-tetrahydro- (9CI)
• 1,11-ethanoestradiol
• 1,11beta-Ethanoestradiol
• 6a-methyl-5,5a,6,6a,7,8,9,9a,9b,10,11,11c-dodecahydro-4H-cyclopenta[a]pyrene-2,7-diol
• DTXSID10925593
• 6-methylpentacyclo[9.6.2.02,6.08,18.015,19]nonadeca-11(19),12,14-triene-5,13-diol
• 126559-87-3

• Inchi： 1S/C20H26O2/c1-20-10-13-3-2-11-8-14(21)9-12-4-5-15(19(13)18(11)12)16(20)6-7-17(20)22/h8-9,13,15-17,19,21-22H,2-7,10H2,1H3
• InChI Key： XYAKQYBVMFIILR-UHFFFAOYSA-N
• SMILES： OC1CCC2C3CCC4C=C(C=C5CCC(CC21C)C3C=45)O

Computed Properties

• Exact Mass: 298.19338
• Monoisotopic Mass: 298.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 17
• XLogP3: 4.2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46